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Compound of Interest

1-Phenyl-1H-pyrazole-4-carboxylic
Compound Name: d
aci

Cat. No.: B073201

An In-depth Technical Guide on the Physicochemical Characteristics of 1-Phenyl-1H-pyrazole-
4-carboxylic Acid

Audience: Researchers, scientists, and drug development professionals.

This guide provides a detailed overview of the physicochemical properties, synthesis protocols,
and spectral information for 1-Phenyl-1H-pyrazole-4-carboxylic acid, a versatile compound
with significant applications in the pharmaceutical and agrochemical industries.[1]

Core Physicochemical Characteristics

1-Phenyl-1H-pyrazole-4-carboxylic acid is a solid, heterocyclic compound.[2] Its structure,
featuring a phenyl group attached to a pyrazole ring with a carboxylic acid moiety, makes it a
valuable building block for synthesizing a variety of biologically active molecules.[1] It is utilized
in the development of novel anti-inflammatory and analgesic drugs, as well as in the synthesis
of herbicides and fungicides.[1]

Quantitative Data Summary

The following table summarizes the key physicochemical properties of 1-Phenyl-1H-pyrazole-
4-carboxylic acid. It is important to note the discrepancy in reported melting points, which may
be due to different polymorphic forms or measurement conditions.
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Property Value Source
Molecular Formula C10HsN202 [21[31[41[5]
Molecular Weight 188.18 g/mol [2][4][5][6]
CAS Number 1134-50-5 [21[31[4]1[5]
Melting Point 222-227 °C [2]

96-97 °C [3]

Appearance Solid [2]

MDL Number MFCD00514518 [21[3][5]
PubChem CID 121026 [4]

pKa (Computed) 3.55+0.10 (Strongest Acidic) [4]

XLogP3 (Computed)

14

[4]

InChl Key
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[2]4]

Experimental Protocols

The synthesis of 1-Phenyl-1H-pyrazole-4-carboxylic acid can be achieved through various

methods. A common and efficient approach is the oxidation of a corresponding aldehyde

precursor. Both conventional heating and Microwave-Assisted Organic Synthesis (MAOS) have

been successfully employed.

Synthesis via Oxidation of Phenyl-1H-pyrazole-4-

carbaldehyde

This protocol compares conventional heating with microwave-assisted synthesis for the

oxidation of phenyl-1H-pyrazole-4-carbaldehyde to the target carboxylic acid.[7][8]

1. Conventional Method:

o Reactants: Phenyl-1H-pyrazole-4-carbaldehyde.
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e Procedure: The oxidation is carried out using a suitable oxidizing agent.
« Conditions: The reaction mixture is heated at 80°C for 1 hour.[8]
e Yield: This method typically results in yields ranging from 48% to 85%.[8]

o Work-up: The product is isolated through an easy work-up procedure, often not requiring
chromatographic separation.[8]

2. Microwave-Assisted Organic Synthesis (MAOS):

e Reactants: Phenyl-1H-pyrazole-4-carbaldehyde.

e Procedure: The reaction is performed in a microwave reactor.

o Conditions: The mixture is heated to 80°C for 2 minutes using a power of 150W.[8]
 Yield: MAOS provides an improved yield, typically in the range of 62% to 92%.[8]

e Advantages: This method significantly reduces the reaction time from 1 hour to just 2
minutes while also increasing the product yield, making it an attractive and efficient
alternative.[7][8]

Synthesis and Characterization Workflow

The general workflow for synthesizing and characterizing pyrazole derivatives, including 1-
Phenyl-1H-pyrazole-4-carboxylic acid, involves synthesis, purification, and structural
confirmation using various spectroscopic techniques.
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Caption: Workflow for Synthesis and Characterization of Pyrazole Carboxylic Acids.
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Spectral Information

The structural confirmation of 1-Phenyl-1H-pyrazole-4-carboxylic acid is typically achieved
through standard spectroscopic methods. Public databases indicate the availability of the
following spectral data:

e 13C NMR Spectra: Available for structural elucidation.[4]

¢ Mass Spectrometry (GC-MS): Data is available, providing information on the molecular
weight and fragmentation pattern.[4]

Biological Activities and Applications

Pyrazole derivatives are a significant class of compounds in medicinal chemistry, known to
exhibit a wide range of pharmacological activities.[9][10][11] While specific signaling pathways
for 1-Phenyl-1H-pyrazole-4-carboxylic acid are not detailed in the available literature, its core
structure is integral to compounds developed for various therapeutic areas.

¢ Anti-inflammatory and Analgesic: The pyrazole moiety is a key component of drugs like
Celecoxib, a potent COX-2 inhibitor.[12] Derivatives of 1-Phenyl-1H-pyrazole-4-carboxylic
acid are explored for similar anti-inflammatory and analgesic properties.[1]

» Antimicrobial and Antifungal: Various pyrazole analogues have demonstrated significant
antibacterial and antifungal activities.[10][12]

e Anticancer: Research has been conducted on pyrazole derivatives for their potential as
anticancer agents, with some compounds showing inhibitory effects on cancer cell lines.[9]

e Agrochemicals: This compound serves as an important intermediate in the synthesis of
herbicides and fungicides, contributing to crop protection.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [physicochemical characteristics of 1-Phenyl-1H-
pyrazole-4-carboxylic acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b073201#physicochemical-characteristics-of-1-phenyl-
1h-pyrazole-4-carboxylic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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